
Safe Disposal of 11-Bromo-1-undecanol: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 11-Bromo-1-undecanol

Cat. No.: B108197 Get Quote

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of 11-Bromo-1-undecanol in a laboratory setting. Adherence to these protocols is

essential for ensuring personnel safety and regulatory compliance.

Immediate Safety and Handling
11-Bromo-1-undecanol is a halogenated organic compound that presents several hazards.[1]

[2][3] It is classified as a skin and eye irritant, and it may be harmful if inhaled, causing

respiratory irritation.[4][5][6] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE) and Handling:

Ventilation: Always handle 11-Bromo-1-undecanol in a well-ventilated area or inside a

certified chemical fume hood to minimize inhalation exposure.[1][4]

Eye Protection: Wear chemical safety goggles and a face shield for protection against

splashes.[7]

Hand Protection: Use chemically resistant gloves, such as nitrile gloves.[1][7]

Protective Clothing: A lab coat is required to protect from skin contact.[1][7]

Hygiene: Wash hands and any exposed skin thoroughly after handling the substance.[4]

Avoid breathing in dust or vapors.[4][8]
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Safety and Hazard Information for 11-Bromo-

1-undecanol

IUPAC Name 11-Bromo-1-undecanol

CAS Number 1611-56-9[4][9]

Physical Form Solid, white to beige crystals[5][6][9]

Primary Hazards Causes skin irritation[4][5]

Causes serious eye irritation[4][5]

Harmful if inhaled[4][6]

May cause respiratory irritation[4][5]

First Aid: Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention.[4]

First Aid: Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

medical attention.[4]

First Aid: Inhalation
Move to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[4]

First Aid: Ingestion
Clean mouth with water and seek medical

attention. Do not induce vomiting.[4][8]

Spill Response Protocol
In the event of a spill, immediate and correct action is crucial to prevent exposure and

environmental contamination.

Step-by-Step Spill Cleanup:

Evacuate and Secure: Immediately alert others in the area and restrict access.[7] Turn off

any potential ignition sources if it is safe to do so.[10]
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Assess the Spill: Determine the extent of the spill. For large or unmanageable spills,

evacuate the area and contact your institution's Environmental Health and Safety (EHS)

department or emergency response team.[11]

Don PPE: Before cleanup, put on the appropriate PPE, including a respirator, gloves, eye

protection, and a lab coat.[7]

Contain and Absorb: Cover the spill with a non-combustible absorbent material, such as

sand or universal binder.[8]

Collect Waste: Carefully sweep or scoop the absorbed material into a designated, sealable,

and properly labeled hazardous waste container.[7][11]

Decontaminate: Clean the spill area with soap and water or another suitable solvent as

recommended by your EHS department.[7]

Dispose of Cleanup Materials: All contaminated materials, including absorbents, used PPE,

and cleaning supplies, must be collected and disposed of as halogenated hazardous waste.

[7]
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Spill Response Workflow for 11-Bromo-1-undecanol.

Operational Disposal Plan
Proper disposal requires careful segregation and handling to ensure compliance with

hazardous waste regulations. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.[4][11][12]
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Step 1: Waste Classification and Segregation
Classify the Waste: 11-Bromo-1-undecanol is a halogenated organic solid.[1][2][7] Any

materials, such as gloves or bench paper, contaminated with this chemical must also be

treated as halogenated waste.[7]

Segregate Meticulously:

Halogenated vs. Non-Halogenated: This is the most critical segregation step. Keep 11-
Bromo-1-undecanol waste separate from all non-halogenated organic waste.[2][7][11]

Mixing these waste streams can interfere with the disposal process and significantly

increase costs.[3]

Incompatible Materials: Do not mix halogenated waste with acids, bases, oxidizers, or

reactive materials in the same container.[7][13]

Physical State: Keep solid waste separate from liquid waste.[14]

Step 2: Container Selection and Labeling
Select a Compatible Container:

Use a container made of a material that will not react with the chemical, such as glass or

high-density polyethylene.[7][14][15]

Ensure the container is in good condition, free from damage, and has a secure, leak-proof

screw cap.[13][16]

Do not use former food containers.[13]

Leave at least one inch of headroom to allow for expansion.[13]

Label the Container Immediately:

As soon as the first drop of waste is added, affix a "Hazardous Waste" tag or label.[17]

The label must include:
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The words "Hazardous Waste".[13]

The full chemical name: "Waste 11-Bromo-1-undecanol". Do not use formulas or

abbreviations.[11][13]

A list of all chemical components and their percentages if it is a mixture.[2][13]

The associated hazards (e.g., "Irritant," "Toxic").[13]

Step 3: Accumulation and Storage
Designate a Satellite Accumulation Area (SAA):

Store the waste container at or near the point of generation in a designated SAA.[13][15]

[17] This could be a marked area on a benchtop or within a chemical fume hood.[13]

The SAA must be clearly marked with a sign, such as "Hazardous Waste Storage Area".

[17]

Store Safely:

Keep the waste container securely closed at all times, except when adding waste.[11][13]

[15]

Store the container in a cool, dry, and well-ventilated location, away from heat and ignition

sources.[3][12][17]

Ensure the container is stored in secondary containment to prevent spills.[14][16]

The SAA should undergo weekly inspections for leaks and proper labeling.[13]

Step 4: Arrange for Final Disposal
Contact EHS for Pickup: Once the container is full or you have finished generating this waste

stream, contact your institution's EHS department to schedule a waste pickup.[15]

Follow Institutional Procedures: Adhere to your institution's specific limits on the volume of

waste that can be stored in an SAA (e.g., a maximum of 55 gallons) and the maximum
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accumulation time (e.g., up to one year for a partially filled container).[13][15]

Final Destination: The EHS department will ensure the waste is transported to a licensed

hazardous waste treatment and disposal facility, where it will likely be disposed of via high-

temperature incineration.[2]
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Disposal Workflow for 11-Bromo-1-undecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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